Cas no 616-16-0 ((R)-2-Methylbutanol)

(R)-2-Methylbutanol structure

Product Name:(R)-2-Methylbutanol

CAS No:616-16-0

Molecular Formula:C₅H₁₂O

Molecular Weight:88.15

MDL:MFCD00067263

CID:38956

PubChem ID:637572

(R)-2-Methylbutanol Properties

Names and Identifiers

- (R)-2-Methylbutanol
- (+)-2-Methyl-1-butanol
- (R)-(+)-2-Methyl-1-butanol
- (+)-(R)-2-Methyl-1-butanol
- (+)(R)-2-methylbutan-1-ol
- (R)-(-)-2-methyl-1-butanol
- (R)-(+)-2-methylbutan-1-ol
- (R)-(+)-2-Methylbutanol
- 2-Methyl-1-butanol, (+)-
- 2R-Methylbutan-1-ol
- AC1LCUIB
- CHEBI:50624
- R-(+)-2-methyl-1-butanol
- UNII-1O91KQ00JS
- 2-Methyl-1-butanol (+)-form [MI]
- (2R)-2-methylbutan-1-ol
- DTXSID901044400
- EN300-218251
- MFCD00067263
- (R)-2-methylbutan-1-ol
- AKOS006274108
- LMFA05000102
- 1O91KQ00JS
- 616-16-0
- (R)-2-METHYLBUTANOL
- QPRQEDXDYOZYLA-RXMQYKEDSA-N
- Q27122154
- +Expand
- MDL： MFCD00067263
- InChIKey： QPRQEDXDYOZYLA-RXMQYKEDSA-N
- Inchi： 1S/C5H12O/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3/t5-/m1/s1
- SMILES： CC[C@@H](C)CO

Computed Properties

Exact Mass: 88.08886
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 88.088815002g/mol
Heavy Atom Count: 6
Complexity: 27.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 20.2Å²

Experimental Properties

LogP: 1.02480
PSA: 20.23
Refractive Index: 1.4037
Boiling Point: 129 ºC
Flash Point: 43 ºC
FEMA: 3998
Density: 0.809

(R)-2-Methylbutanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EBJG-5mg	(R)-2-Methylbutanol	616-16-0	98%(GC)	5mg	$77.00	2024-04-22
A2B Chem LLC	AG67340-5mg	(R)-2-Methylbutanol	616-16-0	98%(GC)	5mg	$60.00	2024-04-19
Aaron	AR00EBRS-100mg	(R)-2-Methylbutanol	616-16-0	95%	100mg	$297.00
abcr	AB480984-250mg	(R)-2-Methylbutan-1-ol; .	616-16-0		250mg	€761.30	2024-08-03
Enamine	EN300-218251-0.05g	(2R)-2-methylbutan-1-ol	616-16-0	95%	0.05g	$354.0	2023-09-16
TRC	R236490-1mg	(R)-2-Methylbutanol	616-16-0		1mg	$ 125.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1687600-100mg	(R)-2-Methylbutan-1-ol	616-16-0	98%	100mg	￥5311.00

(R)-2-Methylbutanol Suppliers

SHEN ZHEN SHI ZHONG FA YUAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:616-16-0)

MR./MRS.:LIN XIAO JIE

Phone:18129803827

Email:3158423203@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:616-16-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:616-16-0)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

(R)-2-Methylbutanol Related Literature

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4. Transition metal-catalyzed deoxydehydration: missing pieces of the puzzle

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6. Theoretical investigation on isomerization and decomposition reactions of pentanol radicals-part I: branched pentanol isomers

Yueying Liang,Yuxiang Zhu,Jintao Chen,Xingcai Lu,Chong-Wen Zhou Phys. Chem. Chem. Phys. 2023 25 17320
7. A new route for the synthesis of methacrylic acid from 2-methyl-1,3-propanediol by integrating biotransformation and catalytic dehydration

Sang-Hyun Pyo,Tarek Dishisha,Secil Dayankac,Jargalan Gerelsaikhan,Stefan Lundmark,Nicola Rehnberg,Rajni Hatti-Kaul Green Chem. 2012 14 1942
8. Photosynthetic production of 2-methyl-1-butanol from CO2 in cyanobacterium Synechococcus elongatus PCC7942 and characterization of the native acetohydroxyacid synthase

Claire R. Shen,James C. Liao Energy Environ. Sci. 2012 5 9574
9. Thermoresponsive polymers in non-aqueous solutions

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10. Preliminary investigation of metabolic engineering in a novel host bacterium Corynebacterium crenatum for alcohol biofuel production

Haifeng Su,Qiuli Lu,Yun Zhao,Juan Jiang,Zhao Zhao,Maolin Wang RSC Adv. 2014 4 65021

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:616-16-0)(R)-2-Methylbutanol

Purity:99%/99%

Quantity:250mg/1g

Price($):220/601